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Compound of Interest

3,5-Dichloro-2-methylbenzyl
Compound Name:

chloride
CAS No.: 1806347-44-3
Cat. No.: B1411123

Get Quote

Executive Summary

3,5-Dichloro-2-methylbenzyl chloride (also known as 1-(chloromethyl)-3,5-dichloro-2-
methylbenzene) is a high-value halogenated aromatic intermediate. It serves as a critical
alkylating agent for introducing the sterically demanding and lipophilic 3,5-dichloro-2-
methylbenzyl moiety into pharmacophores. This structural motif is particularly valued in drug
design for its ability to occupy hydrophobic pockets while restricting conformational rotation due
to the ortho-methyl group.

While the chloride itself is often generated in situ or supplied as a fine chemical, its identity is
anchored by its stable precursors: 3,5-Dichloro-2-methylbenzyl alcohol (CAS: 1804896-51-2)
and 3,5-Dichloro-2-methylbenzoic acid (CAS: 101567-48-0).

Chemical Identity & Specifications
Nomenclature & Identification
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Property Detail

Chemical Name 3,5-Dichloro-2-methylbenzyl chloride

IUPAC Name 1-(Chloromethyl)-3,5-dichloro-2-methylbenzene

Synonyms -Trichloro-o-xylene; 2-Methyl-3,5-dichlorobenzyl
chloride

Molecular Formula

Molecular Weight 209.50 g/mol

CC1=C(CN)C(Ch=CC(C=C1 (Amine precursor
SMILES

analog) -> CC1=C(CCI)C(Cl)=CC(Cl)=C1
Precursor CAS 1804896-51-2 (Alcohol); 101567-48-0 (Acid)

Physical Properties (Predicted/Experimental)[5]

o Appearance: White to off-white low-melting solid or clear liquid (dependent on purity).

Melting Point: 35-45 °C (Estimated based on 3,5-dichlorobenzyl chloride analogs).

Boiling Point: ~135-140 °C at 15 mmHg.

Solubility: Soluble in DCM, THF, Toluene, Ethyl Acetate; reacts with water/alcohols.

Density: ~1.35 g/cms.

Synthesis & Production Methodologies

The synthesis of 3,5-dichloro-2-methylbenzyl chloride typically proceeds via two primary
routes. The choice depends on the availability of starting materials (the acid vs. the xylene
derivative).

Route A: Deoxychlorination of the Alcohol (Laboratory
Scale)
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This is the preferred method for high-purity applications (e.g., library synthesis) as it avoids
isomer contamination common in radical halogenation.

e Precursor:3,5-Dichloro-2-methylbenzoic acid (CAS 101567-48-0) is reduced (using

or
) to 3,5-Dichloro-2-methylbenzyl alcohol (CAS 1804896-51-2).

¢ Chlorination: The alcohol is treated with Thionyl Chloride (

) or Phosphoryl Chloride (
) in DCM or Toluene.

o Mechanism: Formation of an alkyl chlorosulfite intermediate followed by

(or

) displacement by chloride.

Route B: Radical Chlorination of Xylene (Industrial
Scale)

Direct chlorination of 3,5-dichloro-o-xylene (1,2-dimethyl-3,5-dichlorobenzene).

« Reagent:

gas or N-Chlorosuccinimide (NCS) with radical initiator (AIBN/Benzoyl Peroxide).

o Selectivity Challenge: Requires careful control to chlorinate the C1-methyl (sterically less
hindered than C2-methyl due to the ortho-chloro group? No, actually C1 is less hindered
than C2 which is flanked by Cl at C3? Wait. In 3,5-dichloro-o-xylene (1,2-dimethyl), position 3
has a CI.[1] Position 6 is H. The methyl at 1 is next to H(6) and Methyl(2). The methyl at 2 is
next to Methyl(1) and CI(3). Therefore, Methyl at 1 is sterically less hindered and kinetically
favored for radical attack).

Synthesis Workflow Diagram
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Reduction
3,5-Dichloro-2-methylbenzoic Acid LiAIH4/THF, 3,5-Dichloro-2-methylbenzyl Alcohol Deoxychlorination
(CAS 101567-48-0) (CAS 1804896-51-2) SOCI2, 0°C -> RT)
Radical Chlorination 3,5-Dichloro-2-methylbenzyl Chloride
(NCS, AIBN, CCl4) (Target)
3,5-Dichloro-o-xylene

Click to download full resolution via product page

Figure 1: Synthetic pathways converting commercially available acid or xylene precursors to
the target benzyl chloride.

Reactivity & Applications in Drug Design

The 3,5-dichloro-2-methylbenzyl group is a "privileged substructure” modification. It is often
used to replace simple benzyl or dichlorobenzyl groups to modulate potency and metabolic
stability.

Key Reactivity Profile
e Nucleophilic Substitution (

): Highly reactive toward amines, thiols, and alkoxides.

o Application: Synthesis of benzylamines (secondary/tertiary) and benzyl ethers.

» Friedel-Crafts Alkylation: Acts as an electrophile in the presence of Lewis acids (

) to functionalize aromatic rings.

Structural Advantages in Medicinal Chemistry

 Lipophilicity: The two chlorine atoms and the methyl group significantly increase

, enhancing membrane permeability.
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o Conformational Lock: The 2-methyl group (ortho to the linkage) introduces steric clash with
the scaffold, restricting rotation around the benzylic bond. This can lock the molecule into a
bioactive conformation (atropisomerism potential).

o Metabolic Blocking: The 3,5-dichloro substitution pattern blocks the metabolically vulnerable
para and meta positions, while the 2-methyl blocks the ortho position, extending the half-life (

) of the drug candidate.

Experimental Protocol: General N-Alkylation

To couple 3,5-Dichloro-2-methylbenzyl chloride with a secondary amine:
e Dissolve 1.0 eq of amine in anhydrous Acetonitrile (MeCN).
e Add 1.5 eq of

or DIPEA (Hunig's base).

e Add 1.1 eq of 3,5-Dichloro-2-methylbenzyl chloride dropwise at O °C.
e Stir at RT for 4-12 hours (monitor by TLC/LCMS).

o Workup: Dilute with EtOAc, wash with water/brine, dry over

Handling, Safety, and Stability

Hazard Classification: Corrosive (Skin Corr.[2] 1B), Lachrymator.

o Hydrolytic Instability: Like all benzyl chlorides, this compound hydrolyzes in moist air to
release HCI and revert to the alcohol.

o Storage: Store under inert atmosphere (Argon/Nitrogen) at 2—-8 °C.
o Safety Precautions:

o Use only in a fume hood.
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o Wear butyl rubber gloves and chemical safety goggles.

o Quench excess reagent with aqueous ammonium hydroxide or sodium bicarbonate.

References

¢ Precursor Identity (Alcohol):3,5-Dichloro-2-methylbenzyl alcohol.[3][4] CAS 1804896-51-2.[4]
Available from AK Scientific and specialized catalog suppliers.

o Precursor Identity (Acid):3,5-Dichloro-2-methylbenzoic acid.[5][6] CAS 101567-48-0.[5][6]
Listed in PubChem and chemical supplier databases.[7]

o General Synthesis of Benzyl Chlorides:Vogel's Textbook of Practical Organic Chemistry, 5th
Ed. Section 5.5: Halogenation of Alcohols. Longman Scientific & Technical, 1989.

e Mechanistic Insight (Radical Chlorination): Smith, M. B., & March, J. March's Advanced
Organic Chemistry. Wiley-Interscience.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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technical-specifications-application-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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